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Compound Focus: 2,5-Dimethyloctane

CAS No.: 15869-89-3

Cat. No.: S1517939

Get Quote

Vapor Pressure Data

The table below summarizes the core physical property data for 2,5-Dimethyloctane, including the vapor

pressure at 25°C.

Property Value

CAS Number 15869-89-3 [1] [2]

Molecular Formula C₁₀H₂₂ [1] [2]

Molecular Weight 142.28 - 142.29 g/mol [1] [3] [2]

Vapor Pressure at 25°C 3.48 mmHg (or ~0.00458 atm) [1] [2] [4]

Boiling Point 158°C at 760 mmHg [1] [2]

Density 0.732 g/cm³ [1] [2]

Flash Point 80.3°C [1] [2]

LogP 3.86 (LogP) [1] [2] / 5.49 (LogP(o/w) est.) [4]
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Property Relationships and Data Gaps

The following diagram illustrates the relationship between the available data and the known gaps, which

precludes the creation of a full technical guide.
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Relationship between available 2,5-dimethyloctane data and identified gaps.

The search results confirm a vapor pressure value of 3.48 mmHg at 25°C from multiple chemical databases

[1] [2] [4]. The U.S. National Institute of Standards and Technology (NIST) Web Thermo Tables (WTT) is

also noted as a source for this compound, containing "critically evaluated recommendations" based on

experimental data points [3]. This suggests the value is reliable, but the original measurement methodology

is not detailed in the searched sources.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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